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Compound of Interest

Compound Name: DMT-dG(dmf) Phosphoramidite

Cat. No.: B15583224

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N²-dimethylformamidine-5'-O-(4,4'-

dimethoxytrityl)-2'-deoxyguanosine-3'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite,

commonly known as DMT-dG(dmf) Phosphoramidite. This crucial reagent is a fundamental

building block in the chemical synthesis of oligonucleotides.

Core Properties of DMT-dG(dmf) Phosphoramidite
DMT-dG(dmf) Phosphoramidite is a modified deoxyguanosine nucleoside designed for

efficient and high-fidelity incorporation into synthetic DNA strands via automated solid-phase

synthesis.[1] Key to its function are three critical protecting groups that prevent unwanted side

reactions during the synthesis cycle.[2][3]

Quantitative Data Summary
The essential chemical and physical properties of DMT-dG(dmf) Phosphoramidite are

summarized in the table below for easy reference.
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Property Value

Molecular Weight 824.90 g/mol [4][5][6][7][8]

Molecular Formula C₄₃H₅₃N₈O₇P[1][5][6][7][8][9]

CAS Number 330628-04-1[1][5][6][9]

Appearance White to off-white powder[1]

Purity (HPLC) ≥98.0%[1]

Storage Conditions -20°C[1]

Chemical Structure and Protecting Groups
The structure of DMT-dG(dmf) Phosphoramidite is specifically engineered for its role in

oligonucleotide synthesis. Each protecting group serves a distinct and vital purpose:

5'-Dimethoxytrityl (DMT) Group: This bulky group protects the 5'-hydroxyl of the deoxyribose

sugar.[2] Its acid-labile nature allows for its straightforward removal at the start of each

synthesis cycle, enabling the subsequent coupling reaction.[2][10] The release of the DMT

cation, which is a vibrant orange color, also serves as a convenient method for monitoring

coupling efficiency.[4][10]

N²-dimethylformamidine (dmf) Group: This group safeguards the exocyclic amino group of

the guanine base.[4] The dmf group is advantageous as it can be removed under milder

basic conditions compared to other protecting groups like isobutyryl (ibu), which is

particularly beneficial for the synthesis of oligonucleotides containing sensitive modifications.

[4][5]

3'-Cyanoethyl (CE) Group: This group protects the phosphorus atom of the phosphoramidite

moiety.[2] It is removed at the end of the synthesis during the final deprotection step.[2]
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Structure of DMT-dG(dmf) Phosphoramidite with protecting groups.

Experimental Protocols
The primary application of DMT-dG(dmf) Phosphoramidite is in solid-phase oligonucleotide

synthesis. This process is cyclical, with each cycle resulting in the addition of a single

nucleotide to the growing chain.

Solid-Phase Oligonucleotide Synthesis Cycle
The synthesis process consists of four main steps per cycle:

Detritylation (Deblocking): The synthesis cycle begins with the removal of the acid-labile 5'-

DMT protecting group from the nucleotide bound to the solid support. This is typically

achieved by treating the support with a mild acid, such as trichloroacetic acid (TCA) in

dichloromethane.[4][5] This step exposes the 5'-hydroxyl group for the subsequent coupling

reaction.[2]

Coupling: The DMT-dG(dmf) phosphoramidite, activated by a reagent such as 5-

(ethylthio)-1H-tetrazole (ETT), is then added.[2] The activated phosphoramidite reacts with
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the free 5'-hydroxyl group of the support-bound nucleotide, forming a phosphite triester

linkage.[3] This reaction is carried out in an anhydrous solvent, typically acetonitrile.[3]

Capping: To prevent the elongation of unreacted chains (failure sequences), a capping step

is performed. Any unreacted 5'-hydroxyl groups are acetylated using a mixture of acetic

anhydride and N-methylimidazole.[4] This ensures that only the desired full-length

oligonucleotide is synthesized.

Oxidation: The unstable phosphite triester linkage is converted to a more stable phosphate

triester by oxidation.[4] This is commonly achieved using a solution of iodine in a mixture of

tetrahydrofuran, pyridine, and water.[4]

This four-step cycle is repeated for each nucleotide to be added to the sequence.
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Workflow of solid-phase oligonucleotide synthesis.
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Quality Control: HPLC Analysis of DMT-dG(dmf)
Phosphoramidite
The purity of the phosphoramidite is critical for the synthesis of high-quality oligonucleotides.

Reversed-phase high-performance liquid chromatography (RP-HPLC) is a standard method for

assessing purity.

Column: C18 column (e.g., 250 x 4.6 mm, 5 µM particle size).[9]

Mobile Phase A: 0.1M Triethylammonium acetate (TEAA) in water (pH 7.0).[9]

Mobile Phase B: Acetonitrile.[9]

Gradient: A gradient elution is typically used.

Flow Rate: 1 mL/min.[9]

Detection: UV detection.

Sample Preparation: The phosphoramidite is dissolved in acetonitrile at a concentration of

approximately 1.0 mg/mL.[9]

Due to the chiral center at the phosphorus atom, two diastereomers are present, which may

result in the appearance of double peaks in the chromatogram.[11]

In conclusion, DMT-dG(dmf) Phosphoramidite is an essential component in the synthesis of

oligonucleotides for research, diagnostics, and therapeutic applications. Its carefully designed

structure with specific protecting groups allows for the efficient and precise construction of DNA

sequences. Adherence to established protocols for its use and quality control is paramount to

achieving high-fidelity synthesis of the desired oligonucleotide products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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